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Compound of Interest

Dihydro-2H-pyran-4,4(3H)-
Compound Name:
dicarboxylic acid

Cat. No.: B1346128

An In-depth Technical Guide on Dihydro-2H-pyran-4,4(3H)-dicarboxylic acid: Molecular
Weight and Formula

This technical guide provides essential information regarding the molecular formula and weight
of Dihydro-2H-pyran-4,4(3H)-dicarboxylic acid, targeted towards researchers, scientists, and
professionals in drug development.

Molecular Formula and Molecular Weight

The chemical structure of Dihydro-2H-pyran-4,4(3H)-dicarboxylic acid consists of a
dihydropyran ring with two carboxylic acid groups substituted at the fourth carbon atom. Based
on this structure, the molecular formula is determined to be C7H100s.

The molecular weight is calculated from the atomic weights of its constituent elements: Carbon
(C), Hydrogen (H), and Oxygen (O).
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Atomic Weight Total Weight (
Element Symbol Count

(g/lmol) g/mol )
Carbon C 12.011 7 84.077
Hydrogen H 1.008 10 10.080
Oxygen o) 15.999 5 79.995

Total 174.152

Logical Derivation of Molecular Properties

The process of determining the molecular formula and weight follows a logical progression from
the chemical name to its fundamental properties.

Chemical Name:
Dihydro-2H-pyran-4,4(3H)-dicarboxylic acid

Structural Interpretation:
Dihydropyran ring with two
-COOH groups at C4

Molecular Formula:
C7H100s

Calculation of Molecular Weight:
(7*C)+(10*H)+(5*0)
Molecular Weight:
174.152 g/mol

Click to download full resolution via product page

Caption: Logical workflow for determining the molecular formula and weight.
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Experimental Protocols

Detailed experimental protocols for the synthesis or analysis of Dihydro-2H-pyran-4,4(3H)-
dicarboxylic acid are not included in this guide.

Signaling Pathways

Information regarding the signaling pathways associated with Dihydro-2H-pyran-4,4(3H)-
dicarboxylic acid is not applicable to this document.

 To cite this document: BenchChem. [Dihydro-2H-pyran-4,4(3H)-dicarboxylic acid molecular
weight and formula]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1346128#dihydro-2h-pyran-4-4-3h-dicarboxylic-acid-
molecular-weight-and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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